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Abstract
JC-171 is a selective, small-molecule inhibitor of the NOD-like receptor family pyrin-domain-

containing 3 (NLRP3) inflammasome. This technical guide provides an in-depth overview of its

core properties, mechanism of action, and detailed experimental protocols for its

characterization. JC-171 has demonstrated potential as a therapeutic agent for inflammatory

diseases, particularly multiple sclerosis, by mitigating the downstream effects of NLRP3

inflammasome activation.

Core Properties of JC-171
JC-171 is a hydroxyl-sulfonamide analogue designed to improve upon the solubility of its

parent compound, JC-21.[1][2] Its key identifiers and physicochemical properties are

summarized below.
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Property Value Reference

CAS Number 2112809-98-8 [3][4]

Molecular Weight 384.83 g/mol [3][4][5]

Molecular Formula C16H17ClN2O5S [3][4]

IUPAC Name

5-Chloro-N-[2-(4-

hydroxysulfamoyl-phenyl)-

ethyl]-2-methoxy-benzamide

[4]

Inhibition Potency (IC50)

8.45 µM (for LPS/ATP-induced

IL-1β release from J774A.1

macrophages)

[2][3][5][6][7]

Mechanism of Action: Targeting the NLRP3
Inflammasome
The NLRP3 inflammasome is a multi-protein complex that plays a crucial role in the innate

immune response by activating caspase-1 and subsequently processing the pro-inflammatory

cytokines interleukin-1β (IL-1β) and IL-18.[1][8][9] Aberrant activation of the NLRP3

inflammasome is implicated in a variety of inflammatory disorders.[9]

JC-171 exerts its inhibitory effect by selectively targeting the NLRP3 inflammasome.[3][5][6]

Studies have shown that JC-171 interferes with the interaction between NLRP3 and the

apoptosis-associated speck-like protein containing a CARD (ASC), a critical step in the

formation of a functional inflammasome complex.[2][7] This disruption prevents the subsequent

activation of caspase-1 and the release of mature IL-1β.[2]

Below is a diagram illustrating the NLRP3 inflammasome signaling pathway and the inhibitory

action of JC-171.
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NLRP3 Inflammasome Signaling Pathway and Inhibition by JC-171
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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